1-(Azetidin-1-yl)-2-[4-(benzyloxy)-2-methylphenyl]ethanone

• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 1-(azetidin-1-yl)-2-(2-methyl-4-phenylmethoxyphenyl)ethanone
• InChI: InChI=1S/C19H21NO2/c1-15-12-18(22-14-16-6-3-2-4-7-16)9-8-17(15)13-19(21)20-10-5-11-20/h2-4,6-9,12H,5,10-11,13-14H2,1H3
• InChI Key: UOPOMSUBUVSVAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=CC=CC=C2)CC(=O)N3CCC3

Description

1-(Azetidin-1-yl)-2-[4-(benzyloxy)-2-methylphenyl]ethanone is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[4-(benzyloxy)-2-methylphenyl]acetic acid (0.5 g, 1.951 mmol) was dissolved in DMF (1 ml). Azetidine (0.167 g, 2.93 mmol), DIEA (0.511 ml, 2.93 mmol), and HATU (1.484 g, 3.90 mmol) were added and the mixture stirred at RT for 1 hr. The reside was purified by column chromatography using a Biotage RP C18 cartridge (30 g) using a gradient eluant of 10-100% water:acetonitrile+0.05% formic acid to afford the title compound. LC/MS (m/z): 296 (M+H)+.